Cas no 878427-26-0 (3-(4-Methoxyphenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid)

• Product Name: 3-(4-Methoxyphenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid
• CAS No: 878427-26-0
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD06753286
• CID: 3060259
• PubChem ID: 3164165
• Update Time: 2025-04-21

3-(4-Methoxyphenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxy-phenyl)-5-methyl-4,5-dihydro-isoxazole-5-carboxylic acid
• H25399
• 3-(4-methoxyphenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid
• MFCD06753286
• EN300-92791
• 5-Isoxazolecarboxylic acid, 4,5-dihydro-3-(4-methoxyphenyl)-5-methyl-
• ALBB-009866
• BBL040779
• 3-(4-methoxyphenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylicacid
• STK351046
• 3-(4-methoxyphenyl)-5-methyl-4H-1,2-oxazole-5-carboxylic acid
• LS-03300
• AKOS000301858
• AKOS016345055
• 3-(4-methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• 878427-26-0
• 3-(4-Methoxyphenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid

• MDL： MFCD06753286
• Inchi： 1S/C12H13NO4/c1-12(11(14)15)7-10(13-17-12)8-3-5-9(16-2)6-4-8/h3-6H,7H2,1-2H3,(H,14,15)
• InChI Key： JOOJUIXBGNUDBN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)(C)CC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 235.08445790Da
• Monoisotopic Mass: 235.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 391.9±52.0 °C at 760 mmHg
• Flash Point: 190.8±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(4-Methoxyphenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles